4-(4-Fluoro-5-isoquinolyl)aminopiperidine hydrochloride

• CAS No.: 651307-90-3
• Molecular Formula: C14H17ClFN3
• Molecular Weight: 281.75 g/mol
• IUPAC Name: 4-fluoro-N-piperidin-4-ylisoquinolin-5-amine;hydrochloride
• InChI: InChI=1S/C14H16FN3.ClH/c15-12-9-17-8-10-2-1-3-13(14(10)12)18-11-4-6-16-7-5-11;/h1-3,8-9,11,16,18H,4-7H2;1H
• InChI Key: FZLQFOPNYGMDFK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC2=CC=CC3=CN=CC(=C32)F.Cl

Description

4-(4-Fluoro-5-isoquinolyl)aminopiperidine hydrochloride is a useful research compound. Its molecular formula is C14H17ClFN3 and its molecular weight is 281.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the method of Example 1, Step C, deprotection was performed (50° C., 2 hours) by using Intermediate 72 (30.2 mg) and 10% hydrogen chloride/methanol solution (3 ml). The reaction mixture was cooled to room temperature, and then the solvent was evaporated under reduced pressure. The residue was added with methanol (1 ml) and diethyl ether (3 ml). The deposited precipitates were collected by filtration and washed with diethyl ether to obtain the title compound (18.1 mg) as light yellow powdery solid.